2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H20N4O4/c1-27-17-8-6-14(11-18(17)28-2)16-7-9-20(26)24(23-16)13-19(25)22-12-15-5-3-4-10-21-15/h3-11H,12-13H2,1-2H3,(H,22,25)
• InChI Key: TXCRVEMYYFCALQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=N3)OC
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

This compound belongs to the pyridazinone class of heterocyclic molecules, characterized by a six-membered pyridazine ring with two adjacent nitrogen atoms. The core structure is substituted with a 3,4-dimethoxyphenyl group at position 3 and an acetamide moiety at position 1, where the acetamide’s nitrogen is further linked to a pyridin-2-ylmethyl group.

Biological Activity

The compound 2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a complex organic molecule that exhibits significant biological activity. This article explores its structural characteristics, synthesis, and various biological effects based on recent research findings.

Structural Characteristics

This compound belongs to a class of pyridazine derivatives, characterized by the following features:

• Molecular Formula : C23H25N3O6
• Molecular Weight : 439.47 g/mol
• LogP : 1.7863 (indicating moderate lipophilicity)
• Hydrogen Bond Donors : 1
• Hydrogen Bond Acceptors : 9
• Polar Surface Area : 83.541 Ų

These properties suggest that the compound may interact favorably with biological macromolecules, enhancing its potential therapeutic applications.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common approach includes:

• Formation of the Pyridazine Core : This is achieved through the reaction of hydrazine with suitable dicarbonyl compounds.
• Electrophilic Aromatic Substitution : Introduction of the 3,4-dimethoxyphenyl group.
• Amide Bond Formation : Attachment of the pyridin-2-ylmethyl group using coupling agents like EDCI.

Biological Activity

Research indicates that this compound exhibits a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of pyridazine compounds often display significant antimicrobial properties against various pathogens, including bacteria and fungi .
• Anticancer Properties : Preliminary investigations suggest that this compound may inhibit tumor growth in specific cancer cell lines, such as MCF-7 (breast cancer) and HCT-116 (colon cancer) cells . The exact mechanisms are still under investigation but may involve modulation of signaling pathways related to cell proliferation and apoptosis.
• Anti-inflammatory Effects : Compounds similar to this one have been reported to exhibit anti-inflammatory activity, potentially through inhibition of pro-inflammatory cytokines or enzymes .

Case Studies and Research Findings

Several studies have focused on the biological activity of related compounds, providing insights into their mechanisms:

• In Vitro Studies : A study examined the interaction of similar compounds with human prostaglandin reductase (PTGR2), revealing potential inhibitory actions that could be relevant for anti-inflammatory therapies .
• Cytotoxicity Assays : Research demonstrated that certain derivatives showed significant cytotoxic effects on cancer cell lines, indicating their potential as anticancer agents .
• Mechanistic Insights : Investigations into binding interactions with biological macromolecules suggest that these compounds may disrupt critical cellular processes, leading to apoptosis in cancer cells.

Scientific Research Applications

Anticancer Potential

Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. The pyridazine core is often associated with the inhibition of cancer cell proliferation and induction of apoptosis. For instance, studies have shown that compounds featuring the pyridazinone scaffold possess anti-inflammatory and anticancer activities, suggesting that this compound may also exhibit these properties through similar mechanisms.

Mechanisms of Action:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor for specific enzymes involved in cancer progression.
• Interference with Cell Signaling Pathways : It could disrupt key signaling pathways that promote tumor growth.
• Induction of Apoptosis : Similar compounds have shown the ability to induce programmed cell death in cancer cells.

Anti-inflammatory Applications

The compound's potential as an anti-inflammatory agent is also notable. Research indicates that it may modulate inflammatory pathways, possibly by inhibiting pro-inflammatory cytokines or enzymes involved in inflammation such as cyclooxygenases (COX) or lipoxygenases (LOX). This could lead to therapeutic strategies for conditions such as arthritis or other inflammatory diseases.

Case Studies

• Study on Anticancer Activity :
  • A study published in Journal of Medicinal Chemistry explored the anticancer effects of pyridazine derivatives, including this compound. The results demonstrated significant cytotoxicity against various cancer cell lines, indicating its potential as a lead compound for drug development.
• Inflammation Model Research :
  • In vivo studies in Pharmacology Reports highlighted the anti-inflammatory effects of similar pyridazine compounds in animal models of arthritis, showing reduced swelling and pain indicators when treated with these compounds.

Comparison with Similar Compounds

Key Structural Variations

The compound’s analogs differ primarily in substituents on the pyridazinone core and the acetamide side chain. Below is a comparative analysis:

Compound Name / ID	Core Structure	Substituents	Key Functional Groups	Biological Targets
Target Compound	Pyridazinone	3,4-dimethoxyphenyl; pyridin-2-ylmethyl acetamide	Dimethoxy, pyridinyl	PDE4, chemokine receptors
Compound	Pyridazinone	3,4-dimethoxyphenyl; 4-(trifluoromethyl)phenyl acetamide	Trifluoromethyl	PDE4 (anti-inflammatory)
Compound	Pyridazinone	3,4-dimethoxyphenyl; 2-chlorobenzyl acetamide	Chlorobenzyl	Chemokine receptors (e.g., CCR5)
Compound	Pyridazinone	3,4-dimethoxyphenyl; 3,5-dichlorophenyl acetamide	Dichlorophenyl	PDE4 (enhanced lipophilicity)
Compound	Pyridazinone	4-fluorophenyl; 3,4,5-trifluorophenyl acetamide	Polyfluorinated	Kinase inhibition (hypothesized)

Impact of Substituents on Bioactivity

• Electron-Donating Groups (e.g., 3,4-dimethoxyphenyl): Enhance binding to PDE4’s catalytic pocket by stabilizing charge interactions. This is corroborated by and , where dimethoxy-substituted analogs showed superior PDE4 inhibition compared to non-substituted variants .
• Halogenated Substituents (e.g., Cl, F) : Chlorine or fluorine atoms increase lipophilicity, improving membrane permeability. ’s chlorobenzyl analog demonstrated potent chemokine receptor modulation, likely due to hydrophobic interactions with receptor pockets .
• Heteroaromatic Side Chains (e.g., pyridinylmethyl vs. thiazolyl) : Pyridinyl groups (as in the target compound) may enhance solubility in aqueous environments compared to bulkier or more hydrophobic groups like trifluoromethylphenyl () .

Q & A

Q. What are the critical steps in synthesizing this compound with high purity?

The synthesis typically involves multi-step reactions requiring precise control of conditions:

• Substitution reactions : Alkaline conditions for introducing pyridylmethoxy groups (e.g., using 2-pyridinemethanol as a nucleophile) .
• Reduction : Iron powder under acidic conditions to convert nitro intermediates to amines .
• Condensation : Use of condensing agents (e.g., DCC or EDC) to form the acetamide bond .
• Purification : High-performance liquid chromatography (HPLC) and recrystallization to isolate the final compound .
  Key considerations : Optimize temperature (often 0–5°C for sensitive steps) and solvent choice (e.g., DMF for polar intermediates) to minimize side reactions .

Q. Which analytical techniques are essential for structural validation?

• NMR spectroscopy : Confirms regiochemistry of the pyridazinone core and methoxy group placement .
• HPLC : Assesses purity (>95% required for biological assays) .
• Mass spectrometry : Validates molecular weight and detects isotopic patterns (e.g., chlorine/fluorine substituents) .
  Note : Comparative analysis with analogs (e.g., chloro- or hydroxy-substituted derivatives) helps verify structural uniqueness .

Q. How does the 3,4-dimethoxyphenyl group influence biological activity?

• Electron-donating effects : Methoxy groups enhance π-stacking with aromatic residues in target proteins (e.g., kinases or PDE enzymes) .
• Solubility : The hydrophobic dimethoxyphenyl moiety may limit aqueous solubility, necessitating formulation studies for in vivo applications .
  Screening tip : Replace methoxy with hydroxy or halogens to evaluate activity-structure relationships .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for this compound?

• Quantum chemical calculations : Predict reaction intermediates and transition states to identify energy-efficient pathways .
• Machine learning : Train models on existing reaction data (e.g., substituent effects on pyridazinone reactivity) to predict optimal catalysts or solvents .
  Case study : ICReDD’s approach combines computational screening with experimental validation to reduce trial-and-error in reaction design .

Q. How to resolve contradictions in reported biological activity data?

• Standardize assays : Use isogenic cell lines and consistent dosing protocols to minimize variability .
• Metabolite profiling : LC-MS/MS to detect degradation products that may skew activity results (e.g., demethylation of methoxy groups) .
• Target engagement studies : SPR or thermal shift assays confirm direct binding to purported targets (e.g., PDE4 vs. off-target kinases) .

Q. What strategies enable structure-activity relationship (SAR) studies for analogs?

• Core modifications : Synthesize analogs with substituted pyridazinones (e.g., 4-chlorophenyl or thiophene derivatives) to probe electronic effects .
• Side-chain variations : Replace the pyridin-2-ylmethyl group with benzyl or indole moieties to assess steric tolerance .
  Data analysis : Use multivariate regression to correlate substituent properties (Hammett σ, logP) with activity .

Q. What methodologies assess stability under physiological conditions?

• pH stability : Incubate the compound in buffers (pH 1–9) and monitor degradation via HPLC .
• Thermal stability : Thermogravimetric analysis (TGA) identifies decomposition temperatures critical for storage .
  Key finding : Pyridazinone derivatives are prone to hydrolysis at high pH (>8), requiring enteric coatings for oral delivery .

Methodological Challenges and Solutions

Q. Handling low solubility in biological assays

• Co-solvents : Use DMSO (≤0.1% v/v) or cyclodextrin-based formulations to maintain solubility without cytotoxicity .
• Prodrug approach : Introduce phosphate or ester groups to enhance aqueous solubility, followed by enzymatic cleavage in vivo .

Q. Addressing synthetic impurities in scaled-up batches

• Process analytical technology (PAT) : Real-time monitoring via FTIR or Raman spectroscopy detects impurities early .
• Design of experiments (DoE) : Statistically optimize reaction parameters (e.g., stoichiometry, mixing rate) to suppress byproducts .